Cas no 1806551-00-7 (3-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1806551-00-7
• MF: C₁₁H₈BrF₅O₂S
• MW: 379.141038894653
• CID: 4973037
• Update Time: 2025-06-30

3-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C11H8BrF5O2S/c12-4-3-7(18)6-1-2-9(20-11(15,16)17)8(5-6)19-10(13)14/h1-2,5,10H,3-4H2
• InChI Key： JAAKAFUEKFPANH-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C=1)OC(F)F)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 4.9
• Topological Polar Surface Area: 51.6

Additional information on 3-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-1-one

Introduction to 3-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806551-00-7) and Its Emerging Applications in Chemical Biology

The compound 3-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806551-00-7) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, characterized by a brominated aromatic ring system and functionalized side chains, make it a valuable scaffold for the development of novel bioactive molecules. This introduction delves into the molecular architecture, synthetic pathways, and cutting-edge applications of this compound, emphasizing its relevance in contemporary drug discovery and biomolecular interactions.

The molecular structure of 3-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-1-one is distinguished by its phenyl core, which is halogenated at the 3-position and further modified with a difluoromethoxy group at the 3-position and a trifluoromethylthio group at the 4-position. This arrangement creates a highly reactive platform for further derivatization, enabling the exploration of diverse pharmacological profiles. The presence of both bromine and fluorine substituents enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.

In recent years, the demand for fluorinated compounds in medicinal chemistry has surged due to their ability to modulate metabolic stability, binding affinity, and selectivity. The difluoromethoxy and trifluoromethylthio groups in this compound contribute to its metabolic resilience while simultaneously introducing electronic richness that can influence receptor interactions. Such features are particularly valuable in designing small-molecule inhibitors targeting enzymes involved in critical biological pathways.

One of the most compelling aspects of 3-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-1-one is its application as a key intermediate in synthesizing kinase inhibitors. Kinases play a central role in numerous cellular processes, including cell proliferation, differentiation, and apoptosis. Dysregulation of kinase activity is implicated in various diseases, most notably cancer. The structural motifs present in this compound allow for fine-tuning interactions with ATP-binding pockets of kinases, making it an attractive candidate for developing selective inhibitors. Recent studies have highlighted its utility in generating potent inhibitors of tyrosine kinases, which exhibit promising preclinical activity against certain cancer models.

Moreover, the compound has garnered attention for its potential in developing antiviral agents. The unique combination of halogenated aromatic rings and polar functional groups facilitates interactions with viral proteases and polymerases. Preliminary research indicates that derivatives of 3-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-1-one can disrupt viral replication cycles by inhibiting critical enzymatic steps. This finding aligns with the growing need for novel antiviral strategies to combat emerging infectious diseases.

The synthetic route to 3-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-1-one involves a multi-step sequence that highlights modern organic synthesis techniques. Key steps include bromination of a precursor phenol followed by nucleophilic substitution with difluoromethanol and trifluorothiolation under controlled conditions. The use of palladium-catalyzed cross-coupling reactions ensures high regioselectivity and yield, making the process scalable for industrial applications.

In conclusion, 3-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806551-00-7) stands as a testament to the power of structural diversity in drug discovery. Its unique combination of functional groups positions it as a versatile building block for exploring new therapeutic modalities. As research progresses, further elucidation of its biological activities and mechanisms will undoubtedly expand its utility across multiple domains of chemical biology and medicine.